Cas no 1448077-71-1 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-methyl-1H-pyrazole-4-sulfonamide)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-methyl-1H-pyrazole-4-sulfonamide structure
1448077-71-1 structure
Product Name:N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-methyl-1H-pyrazole-4-sulfonamide
CAS No:1448077-71-1
MF:C19H20N4O4S2
MW:432.516501426697
CID:6011541
PubChem ID:71806452
Update Time:2025-10-27

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-methyl-1H-pyrazole-4-sulfonamide
    • N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-1-methylpyrazole-4-sulfonamide
    • F6436-1091
    • AKOS024559201
    • N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-methyl-1H-pyrazole-4-sulfonamide
    • 1448077-71-1
    • 1-methyl-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-1H-pyrazole-4-sulfonamide
    • Inchi: 1S/C19H20N4O4S2/c1-22-14-18(13-20-22)28(24,25)21-16-10-9-15-6-5-11-23(19(15)12-16)29(26,27)17-7-3-2-4-8-17/h2-4,7-10,12-14,21H,5-6,11H2,1H3
    • InChI Key: IZZAKWONJNLKLY-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)C=N1

Computed Properties

  • Exact Mass: 432.09259748g/mol
  • Monoisotopic Mass: 432.09259748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 771
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 118Ų

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-methyl-1H-pyrazole-4-sulfonamide Pricemore >>

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